Cas no 163977-85-3 (4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl-)
163977-85-3 structure
Product Name:4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl-
CAS No:163977-85-3
MF:C17H13NO4
MW:295.289424657822
CID:110394
PubChem ID:10935302
Update Time:2025-04-18
4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl-
- 2-(3-amino-4-oxo-2-phenylchromen-8-yl)acetic acid
- 4H-1-Benzopyran-8-aceticacid,3-amino-4-oxo-2-phenyl-(9CI)
- DTXSID50448973
- CHEMBL1180549
- 4h-1-benzopyran-8acetic acid,3-amino-4-oxo-2-phenyl-
- 2-(3-Amino-4-oxo-2-phenyl-4H-chromen-8-yl)acetic acid
- (3-Amino-4-oxo-2-phenyl-4H-1-benzopyran-8-yl)acetic acid
- 163977-85-3
-
- Inchi: 1S/C17H13NO4/c18-14-15(21)12-8-4-7-11(9-13(19)20)16(12)22-17(14)10-5-2-1-3-6-10/h1-8H,9,18H2,(H,19,20)
- InChI Key: OOAPEBJZOWKYDD-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C(C2C=CC=C(CC(=O)O)C1=2)=O)N
Computed Properties
- Exact Mass: 295.08449
- Monoisotopic Mass: 295.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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